Cas no 1094606-48-0 (3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole)
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
- 3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
-
- Inchi: 1S/C22H20N4O4/c1-2-3-10-27-18-7-5-4-6-15(18)16-12-17(25-24-16)22-23-21(26-30-22)14-8-9-19-20(11-14)29-13-28-19/h4-9,11-12H,2-3,10,13H2,1H3,(H,24,25)
- InChI Key: DEAXNVSZOIWTHO-UHFFFAOYSA-N
- SMILES: O1C(C2NN=C(C3=CC=CC=C3OCCCC)C=2)=NC(C2=CC=C3OCOC3=C2)=N1
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-0296-2μmol |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole |
1094606-48-0 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-0296-5μmol |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole |
1094606-48-0 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-0296-10μmol |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole |
1094606-48-0 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-0296-1mg |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole |
1094606-48-0 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-0296-2mg |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole |
1094606-48-0 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3222-0296-3mg |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole |
1094606-48-0 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-0296-4mg |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole |
1094606-48-0 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3222-0296-5mg |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole |
1094606-48-0 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-0296-10mg |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole |
1094606-48-0 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3222-0296-15mg |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole |
1094606-48-0 | 90%+ | 15mg |
$89.0 | 2023-04-27 |
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
Introduction to 3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1094606-48-0) and Its Emerging Applications in Chemical Biology
3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole, identified by the chemical identifier CAS No. 1094606-48-0, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic framework, combines elements of benzodioxole, pyrazole, and oxadiazole moieties, which are well-documented for their diverse pharmacological properties. The compound’s unique structural composition positions it as a promising candidate for further exploration in drug discovery and therapeutic development.
The benzodioxole moiety, also known as 1,3-benzodioxole or dihydrostilbene oxide, is a key pharmacophore found in numerous bioactive natural products and synthetic drugs. Its presence in this compound contributes to potential interactions with biological targets such as enzymes and receptors. The pyrazole ring is another critical component, known for its role in medicinal chemistry due to its ability to modulate various biological pathways. Specifically, pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The integration of these motifs into a single molecular framework suggests that 3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole may exhibit multifaceted biological activities.
The 1,2,4-oxadiazole core is a heterocyclic compound that has been increasingly recognized for its pharmacological significance. Oxadiazole derivatives exhibit a wide range of biological effects, including antiviral, anti-inflammatory, and anticancer activities. The structural features of oxadiazoles make them versatile scaffolds for drug design due to their ability to engage with multiple biological targets. In the context of this compound, the oxadiazole ring is positioned to interact with biological systems through hydrogen bonding and other non-covalent interactions.
The presence of the 2-butoxyphenyl group further enhances the complexity and potential functionality of 3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole. This substituent can influence the compound’s solubility, metabolic stability, and binding affinity to biological targets. The butoxy group provides a hydrophobic anchor while the phenyl ring introduces additional opportunities for interaction with biological receptors. Such structural features are often exploited in drug design to optimize pharmacokinetic and pharmacodynamic profiles.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. Studies using virtual screening and docking simulations have suggested that 3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole may interact with enzymes involved in inflammatory pathways and signal transduction cascades. These interactions could potentially lead to therapeutic effects relevant to conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.
In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary results indicate that it exhibits inhibitory activity against certain enzymes associated with inflammation and cell proliferation. The exact mechanisms of action remain under investigation but preliminary data suggest that the compound may modulate pathways involving kinases and other signaling molecules. These findings align with the growing interest in multitargeted drug discovery approaches aimed at addressing complex diseases through coordinated modulation of multiple biological pathways.
The synthesis of 3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole presents unique challenges due to its complex structural framework. However recent advances in synthetic methodologies have made it more feasible to access such intricate molecules. Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled chemists to construct these molecules with high efficiency and yield. The development of novel synthetic routes not only facilitates research but also opens up possibilities for derivative design aimed at optimizing biological activity.
The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The structural motifs present in 3-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 5 - [ 3 - ( 2 - butoxyphenyl ) - 1 H - pyrazol - 5 - yl ] - 1 , 2 , 4 - oxadiazole make it a versatile building block for designing novel compounds with tailored properties. For instance derivatives of this molecule could be explored for their herbicidal or pesticidal activities or as precursors to advanced materials with specific electronic or optical properties.
As research continues into the pharmacological properties of this compound further insights are expected into its mechanism(s) of action therapeutic potential , and possible side effects . Ongoing studies will also explore formulations that enhance bioavailability delivery systems , such as nanoparticles or prodrugs , which could improve therapeutic efficacy . Collaborative efforts between chemists biologists , pharmacologists , and clinicians will be essential in translating laboratory findings into clinical applications .
The development pipeline for CAS No . 1094606 - 48 - 0 includes both academic research initiatives industrial collaborations aimed at advancing its therapeutic potential . Regulatory agencies will play a crucial role in evaluating safety efficacy before any clinical translation occurs . Public engagement through publications conferences workshops will help disseminate knowledge foster innovation within this field . As our understanding grows about how these complex molecules interact with biological systems expectations are high that discoveries will lead new treatments address unmet medical needs .
1094606-48-0 (3-(2H-1,3-benzodioxol-5-yl)-5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)